Cas no 42076-32-4 (1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine)

1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine structure
42076-32-4 structure
Product Name:1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine
CAS No:42076-32-4
MF:C12H13N3
MW:199.251722097397
CID:1017125
Update Time:2023-08-02

1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine,1-ethyl-N-2-propynyl-(9CI)
    • 1-ethyl-N-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amine
    • 1-Ethyl-N-prop-2-ynylbenzimidazol-2-amine
    • Inchi: 1S/C12H13N3/c1-3-9-13-12-14-10-7-5-6-8-11(10)15(12)4-2/h1,5-8H,4,9H2,2H3,(H,13,14)
    • InChI Key: OETIRWJJJUVGNZ-UHFFFAOYSA-N
    • SMILES: N1(C(NCC#C)=NC2C=CC=CC1=2)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Topological Polar Surface Area: 29.8
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